![molecular formula C21H23NO4S B1670335 Dexecadotril CAS No. 112573-72-5](/img/structure/B1670335.png)
Dexecadotril
Overview
Description
Dexecadotril is a powerful and selective inhibitor of neprilysin . It is an anti-hypotensive agent and was found to possess chemoprotective activity. It might be biologically active against multiple myeloma. It was under clinical evaluation as an intestinal antisecretory agent .
Synthesis Analysis
Ecadotril and dexecadotril are developed as therapeutic agents, behaving as prodrugs of the enantiomers of thiorphan . Various synthetic approaches have been studied for access to the enantiomerically pure or highly enriched forms of these drugs . These methods include synthesis from a chiron from the chiral pool, chemical resolution of racemic precursors, enzymatic resolution and desymmetrization of meso starting materials, and asymmetric synthesis .
Molecular Structure Analysis
The molecular formula of Dexecadotril is C21H23NO4S . It has an average mass of 385.477 Da and a monoisotopic mass of 385.134766 Da . It has one defined stereocenter .
Chemical Reactions Analysis
Dexecadotril interacts differently with left versus right circularly polarized light, a property known as optical activity . The enantiomer responsible for the biological activity is called the “eutomer”, while the other one, inactive or less active, is referred to as the "distomer" .
Physical And Chemical Properties Analysis
Dexecadotril has a density of 1.2±0.1 g/cm3, a boiling point of 574.5±50.0 °C at 760 mmHg, and a flash point of 301.2±30.1 °C . It has 5 H bond acceptors, 1 H bond donor, and 11 freely rotating bonds . Its ACD/LogP is 3.44 .
Scientific Research Applications
Neprilysin Inhibition
Dexecadotril is a powerful and selective inhibitor of neprilysin (NEP, EC 3.4.24.11) . Neprilysin is an enzyme that degrades a number of small peptide hormones, and its inhibition can have significant effects on the body’s hormonal balance.
Prodrug of Thiorphan
Dexecadotril behaves as a prodrug of the enantiomers of thiorphan . A prodrug is a medication or compound that, after administration, is metabolized into a pharmacologically active drug.
Intestinal Antisecretory Action
The ® enantiomer of Dexecadotril, exhibits intestinal antisecretory action . This means it can reduce the amount of fluid secreted in the intestines, which could be beneficial in treating conditions like diarrhea.
Cardiovascular Activity
The (S) enantiomer of Dexecadotril, also known as Ecadotril, exhibits cardiovascular activity . This could make it useful in treating various heart and circulatory system disorders.
Dual Inhibition of NEP and ACE
Fasidotril, a related compound, is an equipotent dual inhibitor of NEP and ACE (EC 3.4.15.1) . This behavior confers on fasidotril powerful pharmaceutical properties in the cardiovascular field.
Therapeutic Agent Development
Both Ecadotril and Dexecadotril are being developed as therapeutic agents . Their unique properties make them promising candidates for the development of new treatments for a variety of conditions.
Mechanism of Action
Target of Action
Dexecadotril, also known as Retorphan, primarily targets the enzyme Neprilysin (NEP, EC 3.4.24.11) . NEP is a zinc-dependent metalloprotease that degrades a number of bioactive peptides, and its inhibition leads to an increase in the levels of these peptides .
Mode of Action
Dexecadotril acts as a powerful and selective inhibitor of NEP . It behaves as a prodrug of the enantiomers of thiorphan . By inhibiting NEP, Dexecadotril increases the levels of bioactive peptides that are normally degraded by this enzyme .
Biochemical Pathways
As an nep inhibitor, it likely impacts pathways involving bioactive peptides that are substrates for nep . The increase in these peptides due to NEP inhibition can then affect various downstream effects.
Pharmacokinetics
One study indicates that dexecadotril has good pharmacokinetic properties and human oral absorption .
Result of Action
The molecular and cellular effects of Dexecadotril’s action are primarily related to its inhibition of NEP and the subsequent increase in bioactive peptides . This can lead to various effects depending on the specific peptides whose levels are increased. For example, if the peptides have anti-secretory properties, this could help in the treatment of conditions like diarrhea .
Safety and Hazards
Future Directions
properties
IUPAC Name |
benzyl 2-[[(2R)-2-(acetylsulfanylmethyl)-3-phenylpropanoyl]amino]acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NO4S/c1-16(23)27-15-19(12-17-8-4-2-5-9-17)21(25)22-13-20(24)26-14-18-10-6-3-7-11-18/h2-11,19H,12-15H2,1H3,(H,22,25)/t19-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODUOJXZPIYUATO-IBGZPJMESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)SCC(CC1=CC=CC=C1)C(=O)NCC(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)SC[C@H](CC1=CC=CC=C1)C(=O)NCC(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90150104 | |
Record name | Dexecadotril | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90150104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
385.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Dexecadotril | |
CAS RN |
112573-72-5 | |
Record name | Dexecadotril [INN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0112573725 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dexecadotril | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90150104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | DEXECADOTRIL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5OFI9D9892 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.